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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B114830 Get Quote

Tridemorph: A Technical Guide
This technical guide provides a comprehensive overview of the fungicide Tridemorph,

intended for researchers, scientists, and drug development professionals. It covers its chemical

identity, physicochemical properties, toxicological data, mechanism of action, and available

experimental methodologies.

Chemical Identity: IUPAC Name and Synonyms
Tridemorph is a systemic fungicide belonging to the morpholine class.[1] Its chemical identity

is defined by its IUPAC name and a range of synonyms used in technical and commercial

contexts.

The preferred IUPAC name for the primary active component is 2,6-Dimethyl-4-

tridecylmorpholine.[2] However, commercial Tridemorph is typically a reaction mixture of 4-

alkyl-2,6-dimethylmorpholines, where the alkyl group is a combination of C11–C14

homologues. The tridecyl (C13) homologue constitutes 60–70% of this mixture.[3] The

Preferred Identification Name (PIN) for the major component is (2RS,6RS)-2,6-dimethyl-4-

tridecylmorpholine.

Tridemorph is known by a variety of synonyms, which are listed below:

Calixin[4]

Calixine[4]
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Tridemorphe[3]

Kalixin[4]

F 220 (fungicide)[4]

Tridemorf[4]

BASF 220F[4]

4-Tridecyl-2,6-dimethylmorpholine[4]

BAS 2203F[5]

N-Tridecyl-2,6-dimethylmorpholin[4]

Elbamorph[5]

CAS Registry Numbers:

81412-43-3: For the reaction mixture (Tridemorph)[1]

24602-86-6: Originally for the single isomer 2,6-dimethyl-4-tridecylmorpholine[2][3]

Quantitative Data
This section summarizes the key physicochemical and toxicological data for Tridemorph in

tabular format for ease of reference and comparison.

Physicochemical Properties
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Property Value Reference(s)

Molecular Formula C₁₉H₃₉NO (major component) [1][2][3]

Molar Mass 297.527 g·mol⁻¹ [2]

Physical State Oily liquid [6]

Boiling Point
130-133 °C at 0.7 mmHg; 139-

142 °C at 1.3 mmHg
[4]

Melting Point < 25 °C [7]

Density 0.855 g/cm³ [8]

Vapor Pressure 1.04 x 10⁻⁵ mmHg at 25 °C [8]

Water Solubility 11.7 mg/L (pH 7 at 20 °C) [8]

LogP (Octanol-Water Partition

Coefficient)
5.34450 [8]

pKa 6.5 [8]

Refractive Index 1.449 [8]

Flash Point 109.499 °C [8]

Toxicological Data
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Endpoint Value Species Reference(s)

Acute Oral LD₅₀ 500 mg/kg Rat [9]

Dermal LD₅₀ 4000 mg/kg Rat [9]

Inhalation LC₅₀ (4h) 4.5 mg/L Rat [9]

Oral Acute Reference

Dose (RfDoa)
0.02 mg/kg-day - [7]

Oral Chronic

Reference Dose

(RfDoc)

0.01 mg/kg-day - [7]

Algae Acute EC₅₀

(72h)
0.28 mg/L - [9]

Algae Chronic NOEC

(96h)
0.015 mg/L - [9]

Note: Tridemorph is classified by the World Health Organization as a Class II "moderately

hazardous" pesticide.[2] It has been shown to have teratogenic effects in high doses.[7]

Mechanism of Action
Tridemorph acts as a systemic fungicide with eradicant and protective properties.[3] Its

primary mode of action is the inhibition of ergosterol biosynthesis in fungi.[5] Ergosterol is a

vital component of fungal cell membranes, and its disruption leads to fungal cell death.

Specifically, Tridemorph targets two key enzymes in the ergosterol biosynthesis pathway:

Sterol-Δ¹⁴-reductase: This enzyme is involved in the reduction of sterols.

Δ⁸ to Δ⁷-isomerase: This enzyme catalyzes the isomerization of sterols.[5]

Inhibition of these enzymes leads to an accumulation of abnormal sterol precursors and a

depletion of ergosterol, ultimately disrupting membrane function and integrity.[1] In maize, for

example, treatment with Tridemorph leads to a dramatic accumulation of 9β,19-cyclopropyl

sterols instead of the usual Δ⁵-sterols.[10]
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Caption: Simplified signaling pathway of Tridemorph's mechanism of action.

Experimental Protocols
Detailed, step-by-step experimental protocols for Tridemorph are proprietary or published in

specific research articles. However, this section outlines the general methodologies for its

synthesis and analysis based on available information.

Synthesis
The commercial production of Tridemorph typically involves a one-step catalytic reaction.[1]

Reactants:

Tridecanol

2,6-dimethylmorpholine

Process Overview:

Tridecanol and a catalyst are added to a reactor.

The reactor is purged with nitrogen and hydrogen to create an inert atmosphere.

The mixture is heated to activate the catalyst.

The temperature is further raised while 2,6-dimethylmorpholine is added dropwise.

The reaction proceeds at an elevated temperature until completion.
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The mixture is allowed to settle, and the catalyst is separated.

The resulting filtrate is purified through rectification to yield Tridemorph.[1]

Analytical Methods
Several analytical methods are employed for the detection and quantification of Tridemorph in

various matrices.

4.2.1. Thin-Layer Chromatography (TLC)

A common method for the qualitative detection of Tridemorph in biological materials.[11]

General Procedure:

Extraction: Tridemorph is extracted from the sample using a suitable organic solvent.

Spotting: The extract is spotted onto a TLC plate.

Development: The plate is developed in a solvent system to separate the components.

Visualization: The plate is sprayed with a chromogenic reagent to visualize the Tridemorph
spot.

Reagents: Iodine in chloroform followed by a starch solution (yields a blue spot), methyl

orange (yellow spot), or bromophenol blue (intense blue spot).[11][12]

4.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and selective method for the quantitative determination of Tridemorph
residues in samples like tea, bananas, and oranges.[13][14]

General Workflow:

Sample Preparation:

Hydration of the sample.

Extraction of Tridemorph with a solvent like acetonitrile.
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Partitioning with saline water.

Purification:

Clean-up of the extract using a solid-phase extraction (SPE) cartridge (e.g., aminopropyl

(NH₂)).[13]

Analysis:

Injection of the purified sample into an LC-MS/MS system.

Separation via liquid chromatography.

Detection and quantification using tandem mass spectrometry.

Sample
(e.g., Tea, Fruit)

Extraction
(Acetonitrile)

Partitioning
(Saline Water)

Purification
(SPE Cartridge)

LC-MS/MS Analysis

Quantification of
Tridemorph Residues
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Caption: General experimental workflow for Tridemorph analysis by LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tridemorph (Ref: BAS 2205-F) [sitem.herts.ac.uk]

2. primaryinfo.com [primaryinfo.com]

3. Supply Fungicide Tridemorph, Tridemorph 675g/L EC, tridemorph fungicide, tridemorph
fungicide uses, tridemorph price, pesticide suppliers [essencechem.com]

4. Tridemorph [drugfuture.com]

5. Long-Chain Molecules with Agro-Bioactivities and Their Applications - PMC
[pmc.ncbi.nlm.nih.gov]

6. datasheets.scbt.com [datasheets.scbt.com]

7. Tridemorph | C19H39NO | CID 32518 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. lookchem.com [lookchem.com]

9. Tridemorph (Ref: BAS 2205-F)-Pesticide database [wppdb.com]

10. Manipulation by tridemorph, a systemic fungicide, of the sterol composition of maize
leaves and roots - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Tridemorph IUPAC name and synonyms]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114830#tridemorph-iupac-name-and-synonyms]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b114830?utm_src=pdf-body-img
https://www.benchchem.com/product/b114830?utm_src=pdf-body
https://www.benchchem.com/product/b114830?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/661.htm
https://www.primaryinfo.com/agro-chemicals/tridemorph.htm
https://www.essencechem.com/product/tridemorph.html
https://www.essencechem.com/product/tridemorph.html
https://www.drugfuture.com/chemdata/tridemorph.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421526/
https://datasheets.scbt.com/sc-229566.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tridemorph
https://www.lookchem.com/ProductWholeProperty_LCPL519494.htm
http://www.wppdb.com/tridemorph_661.htm
https://pubmed.ncbi.nlm.nih.gov/16662902/
https://pubmed.ncbi.nlm.nih.gov/16662902/
https://www.researchgate.net/profile/Krishna-Kulkarni-3/publication/303196112_DETECTION_OF_TRIDEMORPH_BY_THIN_LAYER_CHROMATOGRAPHY/links/5738c27e08aea45ee83eb53f/DETECTION-OF-TRIDEMORPH-BY-THIN-LAYER-CHROMATOGRAPHY.pdf
https://www.researchgate.net/publication/303196112_DETECTION_OF_TRIDEMORPH_BY_THIN_LAYER_CHROMATOGRAPHY
https://www.researchgate.net/publication/276243097_Development_and_Validation_of_an_Analytical_Method_for_Tridemorph_Determination_in_Tea_Samples_by_Liquid_Chromatograph-Electrospray_Ionization-Tandem_Mass_Spectrometry
https://www.researchgate.net/publication/8335797_Determination_of_tridemorph_and_other_fungicide_residues_in_fruit_samples_by_liquid_chromatography-electrospray_tandem_mass_spectrometry
https://www.benchchem.com/product/b114830#tridemorph-iupac-name-and-synonyms
https://www.benchchem.com/product/b114830#tridemorph-iupac-name-and-synonyms
https://www.benchchem.com/product/b114830#tridemorph-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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